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Compound of Interest

Compound Name: Desalkylquazepam

Cat. No.: B156067

Introduction

Desalkylquazepam, with the formal name 7-chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-
benzodiazepine-2-thione, is a compound of interest within the benzodiazepine class.[1] As with
any pharmaceutical compound or analytical reference standard, understanding its thermal
stability is critical for ensuring its quality, safety, and efficacy throughout its lifecycle, from
manufacturing and formulation to storage and handling. Thermal degradation can lead to a loss
of potency and the formation of potentially toxic impurities. This guide provides a
comprehensive overview of the available scientific information regarding the thermal stability
and degradation of Desalkylquazepam, intended for researchers, scientists, and drug
development professionals.

It is important to note that as of the latest literature review, detailed public studies specifically
investigating the forced thermal degradation and degradation pathways of Desalkylquazepam
are limited. The information presented herein is based on the available product specifications
and general knowledge of benzodiazepine chemistry.

Physicochemical Properties of Desalkylquazepam

A foundational understanding of the physicochemical properties of Desalkylquazepam is
essential for interpreting its stability profile.
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Property Value Reference
CAS Number 1645-32-5 [1112]
Molecular Formula C15H10CIFN2S [1]

Formula Weight 304.8 g/mol [1]
Appearance A crystalline solid [1]

Purity >98% [1]

Amax 303 nm [1]

DMF: 30 mg/ml, DMSO: 20
mg/ml, Ethanol: Slightl

Solubility J J .y [1]
soluble, PBS (pH 7.2): 0.30

mg/ml

Known Thermal Stability

Commercially available Desalkylquazepam, when stored under recommended conditions,
exhibits significant stability. According to supplier specifications, the compound is stable for at
least five years when stored at -20°C.[1] While this indicates excellent long-term stability under
controlled, cold-storage conditions, it does not provide insight into the compound's behavior at
elevated temperatures or during thermal stress events. The safety data sheet for
Desalkylquazepam notes that thermal decomposition should be avoided, but specific
temperature thresholds or degradation kinetics are not provided.[2]

Hypothetical Experimental Workflow for Thermal Stability Assessment

In the absence of specific published protocols for Desalkylquazepam, a standard experimental
workflow for assessing the thermal stability of a pharmaceutical compound is proposed. This
workflow is based on established principles of forced degradation studies as outlined in
regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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